Cas no 875550-67-7 (2-Iodo-1,3-dimethyl-5-(trifluoromethyl)benzene)

• Product Name: 2-Iodo-1,3-dimethyl-5-(trifluoromethyl)benzene
• CAS No: 875550-67-7
• MF: C₉H₈F₃I
• MW: 300.059505462646
• CID: 4718107
• Update Time: 2023-08-16

2-Iodo-1,3-dimethyl-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-iodo-1,3-dimethyl-5-(trifluoromethyl)benzene
• 2-Iodo-1,3-dimethyl-5-(trifluoromethyl)benzene

• Inchi： 1S/C9H8F3I/c1-5-3-7(9(10,11)12)4-6(2)8(5)13/h3-4H,1-2H3
• InChI Key： JAMMGMLRMGHXNY-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=C(C(F)(F)F)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 166
• Topological Polar Surface Area: 0